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Compound of Interest

Compound Name: KAT modulator-1

Cat. No.: B10857415 Get Quote

An In-depth Technical Guide to KAT Modulator-1
For Researchers, Scientists, and Drug Development Professionals

Abstract
KAT modulator-1 is a novel small molecule identified as a modulator of lysine

acetyltransferases (KATs), specifically showing interaction with the p300 protein. This technical

guide provides a comprehensive overview of the known chemical properties, biological

activities, and proposed mechanisms of action of KAT modulator-1. The information compiled

herein is intended to serve as a foundational resource for researchers engaged in epigenetics,

drug discovery, and the development of therapeutics targeting KATs. While a definitive

chemical structure is not publicly available, this document synthesizes the current

understanding of KAT modulator-1's function and provides generalized experimental protocols

for its characterization.

Chemical and Physical Properties
While a visual representation of the chemical structure for KAT modulator-1 is not publicly

available, key identifiers and properties have been reported.
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Property Value

Molecular Formula C20H36O2

Molecular Weight 308.50 g/mol

CAS Number 1314006-43-3

Biological Activity and Mechanism of Action
KAT modulator-1 has been characterized as a modulator of lysine acetyltransferases with a

distinct mechanism of action. It has been shown to interact with the full-length p300 protein, a

crucial transcriptional co-activator with histone acetyltransferase (HAT) activity. Notably, KAT
modulator-1 does not appear to bind to the catalytic domain of p300, suggesting an allosteric

mode of regulation or interaction with a non-catalytic domain.[1]

The functional consequences of this interaction have been observed through its inhibitory

effects on histone acetylation.

In Vitro Inhibition of KAT3A
In enzymatic assays, KAT modulator-1 has demonstrated inhibitory activity against

recombinant KAT3A, which is part of the p300/CBP family.

Concentration Inhibition of KAT3A

50 µM 79-83%

Cellular Histone Acetylation
Studies in the human monocytic cell line U937 have shown that KAT modulator-1 can reduce

histone H3 acetylation, indicating its cell permeability and activity in a cellular context.[1]

Concentration Effect

15 µM Reduction in H3 acetylation

30 µM Reduction in H3 acetylation
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Experimental Protocols
The following are generalized protocols for assays relevant to the characterization of KAT
modulator-1, based on standard laboratory practices.

Histone Acetyltransferase (HAT) Inhibition Assay
This protocol describes a non-radioactive, colorimetric assay to determine the inhibitory activity

of KAT modulator-1 on HAT enzymes like p300/KAT3A.

Materials:

Recombinant human p300 (or other KAT enzyme)

Histone H3 peptide substrate

Acetyl-CoA

HAT assay buffer

NADH generating enzyme

Developer solution

96-well microplate

Microplate reader

Procedure:

Prepare a solution of KAT modulator-1 at various concentrations.

In a 96-well plate, add the HAT assay buffer, recombinant KAT enzyme, and the KAT
modulator-1 solution or vehicle control.

Pre-incubate the plate at 37°C for 10-15 minutes.

Initiate the reaction by adding a mixture of the histone H3 peptide substrate and Acetyl-CoA

to each well.
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Incubate the plate at 37°C for 1-2 hours.

Add the NADH generating enzyme and developer solution to each well.

Incubate at 37°C for 30-60 minutes, or until a stable color develops.

Measure the absorbance at the appropriate wavelength (e.g., 440 nm) using a microplate

reader.

Calculate the percentage of inhibition by comparing the absorbance of the wells treated with

KAT modulator-1 to the vehicle control wells.
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Preparation Reaction Detection
Prepare Reagents:

- KAT Modulator-1 dilutions
- Enzyme Solution

- Substrate Mix

Add Reagents to Plate:
- Enzyme

- Inhibitor/Vehicle

Pre-incubate
(37°C, 15 min)

Initiate Reaction:
Add Substrate Mix

Incubate
(37°C, 1-2 hr) Add Developer Incubate for Color

Development Measure Absorbance

Assay Components

Binding Scenarios

No Modulator With Modulator

p300 Protein

p300-Probe Complex
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binds

p300-Modulator Complex

Fluorescent Probe KAT Modulator-1

competes
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leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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